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Cat. No.: B7822745

Get Quote

Physicochemical Properties & Mechanistic
Profiling
Potassium tetradecanoate functions primarily as an anionic surfactant[4]. The 14-carbon

hydrophobic tail provides excellent lipid-solubilizing capabilities, while the potassium

carboxylate headgroup confers hydrophilicity and high aqueous solubility compared to its

sodium counterpart[3]. This specific chain length (C14) strikes an optimal balance: it is long

enough to provide substantial viscosity and dense lather, yet short enough to remain highly

soluble and rapidly foaming[3].

Causality in Formulation: The choice of potassium over sodium in myristate salts is driven by

the larger ionic radius of potassium, which disrupts tight crystalline packing in the solid state.

This results in softer soaps, higher solubility in water, and the ability to form elegant,

pearlescent liquid or cream cleansers without unwanted gelation or hardening over time.

Table 1: Physicochemical Specifications of Cosmetic-Grade Potassium Tetradecanoate[4]
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Parameter
Specification / Typical
Value

Causality / Formulation
Impact

INCI Name Potassium Myristate
Standardized nomenclature for

regulatory compliance.

Molecular Formula C₁₄H₂₇KO₂

Defines the C14 chain length

critical for dense foam

generation.

Molecular Weight 266.46 g/mol

Influences molar substitution

calculations during in situ

saponification.

Appearance White crystalline powder
Ensures no color interference

in final cosmetic formulations.

Acid Value 244 – 248 mg KOH/g
Indicates purity and degree of

saponification.

Loss on Drying ≤ 5.0%
Prevents microbial proliferation

in raw material storage.

Iodine Value ≤ 4.0

Confirms saturation (lack of

double bonds), ensuring

oxidative stability.

Visualizing the Surfactant Mechanism
The following diagram illustrates the logical relationship between the synthesis of potassium

tetradecanoate and its functional mechanisms in cosmetic systems[1][3].
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Mechanism of Potassium Tetradecanoate synthesis and surfactant action.

Experimental Protocols
Protocol 1: Formulation of a High-Foaming Facial
Cleansing Cream via In Situ Saponification
Background: While pre-neutralized potassium tetradecanoate powder can be used, high-end

cosmetic cleansers often utilize in situ saponification[3]. Reacting myristic acid with potassium

hydroxide (KOH) directly in the emulsion creates a self-assembling gel network that yields a

superior pearlescent texture and stabilizes the cream structure[3].

Materials:

Phase A (Aqueous): Deionized Water (q.s. to 100%), Glycerin (15.0%), Potassium Hydroxide

(85% pellets, calculated based on the saponification value of the fatty acids).
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Phase B (Lipid): Myristic Acid (12.0%), Stearic Acid (5.0%), PEG-8 (3.0%), Glyceryl Stearate

(2.0%).

Phase C: Preservative (0.5%), Fragrance (0.2%).

Step-by-Step Methodology:

Aqueous Phase Preparation: Disperse Glycerin in Deionized Water. Carefully add KOH

pellets under continuous stirring until fully dissolved. Heat Phase A to 75–80°C. (Caution:

KOH dissolution is highly exothermic.)

Lipid Phase Melting: Combine Myristic Acid, Stearic Acid, PEG-8, and Glyceryl Stearate in a

separate vessel. Heat to 75–80°C until a clear, homogeneous melt is achieved.

Saponification & Emulsification: Slowly add Phase B into Phase A under high-shear

homogenization (3000–4000 rpm). The in situ neutralization of myristic acid by KOH forms

potassium tetradecanoate instantaneously, acting as the primary emulsifier.

Network Formation: Maintain temperature at 80°C and homogenize for 10 minutes. The

formation of potassium tetradecanoate lowers interfacial tension, allowing the remaining

unneutralized fatty acids to form a stable lamellar gel network.

Cooling & Finalization: Switch to sweep agitation (paddle mixer) and cool the batch slowly to

40°C. Add Phase C (Preservative and Fragrance). Continue cooling to room temperature.

Self-Validation: Measure the pH of a 10% aqueous solution of the final product. A target pH

of 8.5–9.5 confirms complete saponification without excess free alkalinity.
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Step-by-step formulation workflow for Potassium Tetradecanoate cleansing creams.

Protocol 2: Evaluation of Foam Stability and Cleansing
Efficacy
Background: To validate the performance of the potassium tetradecanoate-based cleanser,

foam volume and stability must be quantified using a modified Ross-Miles pour test.

Step-by-Step Methodology:

Preparation: Prepare a 1.0% active solution of the cleansing cream in hard water (e.g., 150

ppm CaCO₃) to simulate real-world tap water conditions.

Temperature Control: Maintain the solution at 37°C (average human skin temperature) to

ensure physiological relevance.
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Execution: Pour 200 mL of the solution from a controlled height of 90 cm into a graduated

cylinder containing 50 mL of the same solution.

Measurement: Record the initial foam volume (

) immediately after pouring. Record the foam volume again after exactly 5 minutes (

).

Causality & Validation: Potassium tetradecanoate produces a high

due to rapid surface tension reduction[3]. The presence of unneutralized fatty acids (acting
as co-emulsifiers) enhances the viscoelasticity of the bubble walls, minimizing liquid
drainage and keeping

close to

. A

ratio of > 0.85 validates a highly stable foam network.

Safety, Toxicology, and Regulatory Grounding
Potassium tetradecanoate is widely recognized for its safety profile in both rinse-off and leave-

on cosmetics[2]. The Cosmetic Ingredient Review (CIR) Expert Panel has evaluated myristic

acid and its salts, determining them to be safe as cosmetic ingredients in current practices of

use and concentration[2][5]. Because it is a naturally occurring fatty acid derivative, it is highly

biodegradable and non-toxic upon ingestion[1].

In formulation, the primary toxicological consideration is ocular irritation, which is common to all

anionic surfactants[1]. However, potassium tetradecanoate exhibits a milder irritation profile

compared to shorter-chain laurates (C12) due to its larger molecular size, which reduces

penetration into the stratum corneum and ocular mucosa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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